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Cat. No.: B1680157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for

investigating the reinforcing effects of RTI-336, a selective dopamine transporter (DAT)

inhibitor, in rodent self-administration paradigms. The following sections detail the

methodologies for intravenous catheterization, drug solution preparation, and behavioral testing

under fixed-ratio and progressive-ratio schedules of reinforcement.

Data Presentation
The reinforcing and locomotor effects of RTI-336 have been evaluated in several preclinical

studies. While comprehensive dose-response data for RTI-336 self-administration in rats is

limited in the published literature, data from non-human primate studies and studies

investigating RTI-336 as a pretreatment for cocaine self-administration in rats provide valuable

insights.

Table 1: RTI-336 Self-Administration in Rhesus Monkeys (Progressive-Ratio Schedule)
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Dose (mg/kg/infusion) Mean Reinforcers Earned (± SEM)

Saline ~2

0.003 ~5

0.01 ~12

0.03 ~15

0.1 ~10

Data adapted from Czoty et al., 2010. Note: These data are from non-human primates and

should be used as a reference for designing rodent studies. The peak number of reinforcers

earned for cocaine in the same study was significantly higher (~25-30)[1].

Table 2: Effects of RTI-336 Pretreatment on Cocaine Self-Administration in Rats (Fixed-Ratio 5

Schedule)

Rat Strain
RTI-336 Pretreatment Dose
(mg/kg, i.p.)

Effect on Cocaine (0.75
mg/kg/inf) Self-
Administration

Lewis 3.0 Reduced cocaine intake

Lewis 10.0 Reduced cocaine intake

F344 3.0 Increased cocaine intake

F344 10.0 Increased cocaine intake

Data from a study by Haile et al., 2005, demonstrating strain-dependent effects of RTI-336[2].

Table 3: Effects of RTI-336 on Locomotor Activity in Mice
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Dose (mg/kg, i.p.)
Peak Locomotor Activity
(counts/min)

Time to Peak Effect
(minutes)

Vehicle ~20 -

10 ~150 60-90

30 ~360 60-90

Data adapted from Hiranita et al., 2014, showing a dose-dependent increase in locomotor

activity in mice[3].

Experimental Protocols
Intravenous Catheterization Surgery in Rats
Aseptic surgical techniques are crucial for the success of intravenous self-administration

studies. The following is a generalized protocol for implanting a chronic indwelling catheter into

the jugular vein of a rat.

Materials:

Anesthetic (e.g., isoflurane)

Surgical instruments (forceps, scissors, needle holders)

Catheter material (e.g., polyurethane or silicone tubing)

Suture material

Skin adhesive or wound clips

Heparinized saline (10-30 U/mL)

Analgesics and antibiotics

Procedure:

Anesthetize the rat using an appropriate anesthetic agent.
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Shave the surgical areas on the ventral side of the neck and between the scapulae.

Disinfect the skin with an antiseptic solution (e.g., povidone-iodine followed by 70% ethanol).

Make a small incision over the right jugular vein.

Carefully dissect the connective tissue to expose the vein.

Gently pass a suture under the vein at two locations to aid in manipulation.

Make a small incision in the vein and insert the catheter, advancing it towards the heart until

the tip is in the right atrium.

Secure the catheter in place with the sutures.

Tunnel the external end of the catheter subcutaneously to an exit point on the back between

the scapulae.

Suture the incisions and provide post-operative care, including analgesics and antibiotics.

Flush the catheter with heparinized saline to maintain patency. Allow the animal to recover

for at least 5-7 days before starting behavioral experiments.

Preparation of RTI-336 Solution for Intravenous Self-
Administration
Materials:

RTI-336 hydrochloride

Sterile 0.9% saline

Sterile vials

Syringes and filters (0.22 µm)

Procedure:
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Calculate the required amount of RTI-336 hydrochloride based on the desired concentration

and the volume of the solution.

Dissolve the RTI-336 in sterile 0.9% saline. Gentle warming or vortexing may be used to aid

dissolution.

Once fully dissolved, sterile-filter the solution through a 0.22 µm syringe filter into a sterile

vial.

Store the solution at 4°C and protect it from light. Prepare fresh solutions regularly. The

specific vehicle used in preclinical studies is often sterile saline[1][2].

Fixed-Ratio (FR) Self-Administration Protocol
This protocol is used to assess the reinforcing properties of RTI-336.

Apparatus:

Standard operant conditioning chambers equipped with two levers, a stimulus light above

each lever, a drug infusion pump, and a house light.

Procedure:

Acquisition:

Rats are first trained to press a lever for a food reward (e.g., sucrose pellets) on a

continuous reinforcement schedule (FR1), where each lever press results in the delivery of

one pellet.

Once lever pressing is established, the food rewards are replaced with intravenous

infusions of a reinforcer, such as cocaine (e.g., 0.75 mg/kg/infusion), to establish stable

self-administration behavior.

Substitution with RTI-336:

After stable responding for cocaine is achieved, saline is substituted for cocaine to

extinguish the responding.
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Following extinction, different doses of RTI-336 are substituted to determine if it maintains

self-administration.

Experimental Session:

Each session typically lasts for 2 hours.

A response on the "active" lever results in the delivery of an intravenous infusion of RTI-
336 over a few seconds, accompanied by a brief light cue.

A "time-out" period (e.g., 20 seconds) follows each infusion, during which lever presses

are recorded but have no scheduled consequences.

Responses on the "inactive" lever are recorded but do not result in an infusion.

The number of infusions per session is the primary measure of the reinforcing effect of the

drug.

Progressive-Ratio (PR) Self-Administration Protocol
This protocol is used to measure the motivation to self-administer RTI-336 by determining the

"breakpoint," which is the maximum number of lever presses an animal will exert for a single

infusion.

Procedure:

Baseline Training:

Rats are first trained on a fixed-ratio schedule (e.g., FR5) with a reinforcing dose of RTI-
336 until stable responding is achieved.

Progressive-Ratio Schedule:

The response requirement is systematically increased after each infusion according to a

predetermined progression (e.g., 1, 2, 4, 6, 9, 12, 15, 20...).

The session ends when the animal fails to make the required number of responses within

a specified time (e.g., one hour).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/product/b1680157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The last ratio completed is defined as the breakpoint. A higher breakpoint indicates a

greater reinforcing efficacy of the drug.

Mandatory Visualizations
Signaling Pathway of RTI-336
RTI-336 is a selective dopamine transporter (DAT) inhibitor. By blocking the DAT, RTI-336
increases the concentration of dopamine in the synaptic cleft, leading to enhanced activation of

postsynaptic dopamine receptors. The D1-like family of dopamine receptors is coupled to Gsα,

which activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and

subsequent activation of Protein Kinase A (PKA).
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Caption: Signaling pathway of RTI-336 as a dopamine transporter inhibitor.

Experimental Workflow for Rodent Self-Administration
The following diagram outlines the typical workflow for a rodent self-administration study, from

initial surgery to data analysis.
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Caption: Experimental workflow for rodent self-administration studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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